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Compound of Interest

Compound Name: Butylamine

Cat. No.: B146782 Get Quote

The proper disposal of butylamine is critical for ensuring laboratory safety and environmental

protection. As a flammable, corrosive, and toxic substance, butylamine waste must be

managed in accordance with strict protocols and regulations. This guide provides essential

information for researchers, scientists, and drug development professionals on the safe

handling and disposal of butylamine.

Immediate Safety and Handling Precautions
Before handling butylamine, it is imperative to be familiar with its hazards. Butylamine is a

highly flammable liquid and vapor that can cause severe skin burns and eye damage.[1][2][3]

[4] It is also harmful if swallowed, inhaled, or in contact with skin.[1][2][3]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling butylamine. This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves, such as butyl rubber or neoprene.[5] Always

inspect gloves before use and use proper glove removal technique.[3]

Body Protection: Protective clothing, including a lab coat or apron. In cases of potential

significant exposure, a chemical-resistant suit may be necessary.[5]
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Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[6][7] If ventilation is inadequate, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors should be used.[3][6]

Handling and Storage:

Keep butylamine away from heat, sparks, open flames, and other ignition sources.[1][2][4]

Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][6][8]

Ground and bond containers and receiving equipment to prevent static electricity buildup.[1]

[2][9]

Use only non-sparking tools when handling.[1][2][10]

Avoid contact with incompatible materials such as acids, metals, and copper.[5][6]

Butylamine Properties and Hazards
For quick reference, the following table summarizes key quantitative data for n-butylamine.

Property Value

CAS Number 109-73-9

Molecular Weight 73.14 g/mol

Boiling Point 77.4°C (171.3°F)

Freezing Point -49°C (-56°F)

Flash Point -12°C (10°F) Closed Cup

Flammability Limits 1.7% - 9.8% by volume in air

Source: CAMEO Chemicals[11]
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In the event of a butylamine spill, immediate and appropriate action is necessary to prevent

harm to personnel and the environment.

Small Spills:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[3][5]

Ventilate the Area: Ensure adequate ventilation to disperse vapors.

Absorb the Spill: Use a non-combustible, inert absorbent material such as sand, earth,

vermiculite, or diatomaceous earth to contain and soak up the spill.[1][9]

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a suitable, labeled container for hazardous waste disposal.[2][10]

Clean the Area: Clean the spill area thoroughly with a suitable solvent, followed by washing

with soap and water. Avoid flushing spills into drains.[9]

Large Spills:

Evacuate: Evacuate all non-essential personnel from the area.[3]

Alert Authorities: Notify your institution's environmental health and safety (EHS) department

and, if necessary, emergency services.[11]

Containment: If it can be done without risk, try to stop the leak and dike the area to prevent

further spreading.[10]

Professional Cleanup: Large spills should be handled by trained hazardous materials

personnel.

Proper Disposal Procedures
The primary and recommended method for butylamine disposal is through a licensed

hazardous waste disposal company. In-laboratory treatment of butylamine waste is generally

not advised due to its hazardous nature.

Step-by-Step Disposal Guide:
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Waste Collection:

Collect all butylamine waste, including contaminated absorbents and PPE, in a

designated, properly labeled, and sealed container.

Do not mix butylamine waste with other incompatible waste streams.

Labeling:

Clearly label the waste container as "Hazardous Waste" and include the full chemical

name ("Butylamine").

Indicate the hazards associated with the waste (e.g., "Flammable," "Corrosive," "Toxic").

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area that

is secure, well-ventilated, and away from ignition sources and incompatible materials.

Arrange for Pickup:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the waste.[3]

Ensure that all required documentation for waste disposal is completed accurately.

Disposal Methods: The most common and approved disposal method for butylamine is

incineration.[3] This should be performed in a chemical incinerator equipped with an afterburner

and scrubber to neutralize harmful combustion products.[3]

Contaminated Packaging: Empty containers that previously held butylamine should be treated

as hazardous waste as they may contain flammable and toxic residues.[1] They should be

disposed of in the same manner as the chemical itself.[3][4]

Butylamine Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

butylamine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of butylamine waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of butylamine, minimizing risks to themselves, their colleagues, and the environment.

Always consult your institution's specific safety protocols and local regulations for hazardous

waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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